Cas no 825611-34-5 (2-Piperidinone, 3-(4,4-dimethylcyclohexyl)-, (3R)-)

• Product Name: 2-Piperidinone, 3-(4,4-dimethylcyclohexyl)-, (3R)-
• CAS No: 825611-34-5
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 689157
• PubChem ID: 71418237
• Update Time: 2025-04-19

2-Piperidinone, 3-(4,4-dimethylcyclohexyl)-, (3R)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 3-(4,4-dimethylcyclohexyl)-, (3R)-
• (3R)-3-(4,4-Dimethylcyclohexyl)piperidin-2-one
• 825611-34-5
• DTXSID20837557

• Inchi： 1S/C13H23NO/c1-13(2)7-5-10(6-8-13)11-4-3-9-14-12(11)15/h10-11H,3-9H2,1-2H3,(H,14,15)/t11-/m1/s1
• InChI Key： VAXORZSIPCOUQM-LLVKDONJSA-N
• SMILES： O=C1[C@H](CCCN1)C1CCC(C)(C)CC1

Computed Properties

• Exact Mass: 209.177964357g/mol
• Monoisotopic Mass: 209.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.1Ų